![molecular formula C14H10N6O2S B5507634 4-[(2-nitrobenzylidene)amino]-5-(3-pyridinyl)-4H-1,2,4-triazole-3-thiol](/img/structure/B5507634.png)
4-[(2-nitrobenzylidene)amino]-5-(3-pyridinyl)-4H-1,2,4-triazole-3-thiol
Description
Scientific Research Applications
Medicine and Healthcare
Overview: “MLS000577839” has potential applications in medicine and healthcare due to its unique chemical structure and properties.
Applications:- Anticancer Properties : Research suggests that “MLS000577839” exhibits anticancer activity by inhibiting specific enzymes or pathways involved in cancer cell growth . Further investigation is needed to explore its efficacy against different cancer types.
- Antibacterial Activity : The compound’s triazole-thiol moiety may contribute to antibacterial effects. Researchers have investigated its potential as an antimicrobial agent .
- Anti-inflammatory Effects : “MLS000577839” may modulate inflammatory responses, making it relevant for conditions such as rheumatoid arthritis or inflammatory bowel diseases .
Material Science and Nanotechnology
Overview: The unique structure of “MLS000577839” makes it interesting for material science and nanotechnology applications.
Applications:- Sensor Development : Researchers have explored using “MLS000577839” as a sensing material due to its responsiveness to specific analytes or environmental changes .
- Nanoparticle Synthesis : The compound’s thiol group can serve as a reducing agent for nanoparticle synthesis, potentially leading to novel materials with tailored properties .
Environmental Science
Overview: “MLS000577839” may have implications in environmental research.
Applications:- Water Treatment : The compound’s reactivity with heavy metals could be harnessed for water purification or remediation .
- Soil Remediation : Researchers have investigated its potential for soil detoxification by binding to pollutants and facilitating their removal .
Agricultural Applications
Overview: The unique properties of “MLS000577839” may find applications in agriculture.
Applications:- Plant Growth Regulation : Some studies suggest that “MLS000577839” may influence plant growth and stress responses . Investigating its effects on crop yield and resilience could be valuable.
properties
IUPAC Name |
4-[(E)-(2-nitrophenyl)methylideneamino]-3-pyridin-3-yl-1H-1,2,4-triazole-5-thione |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10N6O2S/c21-20(22)12-6-2-1-4-10(12)9-16-19-13(17-18-14(19)23)11-5-3-7-15-8-11/h1-9H,(H,18,23)/b16-9+ |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LPQRRMGQFKKRJM-CXUHLZMHSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C=NN2C(=NNC2=S)C3=CN=CC=C3)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C(=C1)/C=N/N2C(=NNC2=S)C3=CN=CC=C3)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10N6O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.34 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-[(2-nitrobenzylidene)amino]-5-(3-pyridinyl)-4H-1,2,4-triazole-3-thiol | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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